N-(2,4-Dinitrophenyl)-L-methionine dicyclohexylammonium salt (Dnp-L-Met-OH.DCHA)

• IUPAC Name: N-cyclohexylcyclohexanamine;(2S)-2-(2,4-dinitroanilino)-4-methylsulfanylbutanoic acid
• InChI: InChI=1S/C12H23N.C11H13N3O6S/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;1-21-5-4-9(11(15)16)12-8-3-2-7(13(17)18)6-10(8)14(19)20/h11-13H,1-10H2;2-3,6,9,12H,4-5H2,1H3,(H,15,16)/t;9-/m.0/s1
• InChI Key: USHMKAWZIWZJCB-NPULLEENSA-N
• Canonical SMILES: CSCCC(C(=O)O)NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-].C1CCC(CC1)NC2CCCCC2
• Isomeric SMILES: CSCC[C@@H](C(=O)O)NC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-].C1CCC(CC1)NC2CCCCC2
• Molecular Formula: C23H36N4O6S
• Molecular Weight: 496.6 g/mol

Description

N-(2,4-Dinitrophenyl)-L-methionine dicyclohexylammonium salt (Dnp-L-Met-OH.DCHA) is a synthetic compound that has various applications in scientific research. It is used to measure the activity of enzymes, to study the structure of proteins, and to study the interactions between proteins and other molecules. Dnp-L-Met-OH.DCHA is also used to study the binding of ligands to proteins, as well as to study the structure of carbohydrates.

Scientific Research Applications

Dnp-L-Met-OH.DCHA has a variety of applications in scientific research. It is used to measure the activity of enzymes, to study the structure of proteins, and to study the interactions between proteins and other molecules. It is also used to study the binding of ligands to proteins, as well as to study the structure of carbohydrates.

Mechanism of Action

Dnp-L-Met-OH.DCHA acts as a substrate for enzymes, and its presence can be used to measure the activity of the enzyme. When the enzyme acts on the substrate, it causes a change in the structure of the substrate, which can then be detected.
Biochemical and Physiological Effects
Dnp-L-Met-OH.DCHA has no known biochemical or physiological effects. It is used solely as a substrate for enzymes and does not interact with any other biochemical or physiological processes.

Advantages and Limitations for Lab Experiments

The main advantage of using Dnp-L-Met-OH.DCHA in lab experiments is that it is relatively inexpensive and easy to obtain. It is also relatively stable, making it suitable for long-term storage. The main limitation of using this compound is that it is not very specific, meaning that it can interact with other enzymes and molecules, which can lead to incorrect results.

Future Directions

The future directions for research involving Dnp-L-Met-OH.DCHA include: further study of the mechanism of action of the compound; development of more specific substrates for specific enzymes; investigation of the interactions between Dnp-L-Met-OH.DCHA and other molecules; and development of new applications for the compound. Additionally, further research into the biochemical and physiological effects of Dnp-L-Met-OH.DCHA could lead to new insights into the role of enzymes in biological processes.

Synthesis Methods

The synthesis of Dnp-L-Met-OH.DCHA is a two-step process. The first step involves the reaction of 2,4-dinitrophenol with L-methionine to form a dinitrophenyl-L-methionine intermediate. This intermediate is then reacted with dicyclohexylammonium chloride to form the final product, Dnp-L-Met-OH.DCHA.